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Compound of Interest

Compound Name: 9H-Fluorene-2-carboxylic acid

Cat. No.: B1296491 Get Quote

An in-depth analysis of 9H-Fluorene-2-carboxylic acid reveals its fundamental chemical

properties. This technical guide provides a concise summary of its molecular formula and

weight, crucial for researchers and professionals in drug development and chemical synthesis.

Core Molecular Data
The essential quantitative data for 9H-Fluorene-2-carboxylic acid is presented below. This

information is foundational for stoichiometric calculations, analytical characterization, and

experimental design.

Property Value

Molecular Formula C₁₄H₁₀O₂[1]

Molecular Weight 210.23 g/mol [1]

Logical Relationship of Chemical Properties
The following diagram illustrates the direct relationship between the chemical's name and its

primary molecular properties.
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Figure 1. Relationship between Compound Name, Formula, and Molecular Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 9H-fluorene-2-carboxylic acid | C14H10O2 | CID 348591 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [9H-Fluorene-2-carboxylic acid molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296491#9h-fluorene-2-carboxylic-acid-molecular-
weight-and-formula]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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